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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-quality

reagents is a critical first step in the experimental workflow. This technical guide provides an in-

depth overview of the commercial availability of 2-Methoxybenzonitrile (CAS No. 6609-56-9),

a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] This document

outlines key suppliers, available grades, and relevant technical data to inform procurement

decisions.

Physicochemical Properties
2-Methoxybenzonitrile, also known as o-Anisonitrile or 2-Cyanoanisole, is a substituted

benzonitrile with the molecular formula C₈H₇NO and a molecular weight of 133.15 g/mol .[1][3]

It typically appears as a clear colorless to pale yellow liquid or a low-melting solid.[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147131?utm_src=pdf-interest
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://patents.google.com/patent/CN104151157A/en
https://www.semanticscholar.org/paper/A-Convenient-Procedure-for-Sonogashira-Reactions-Alterman-Kraus/254eb54fa66663ac1b3f08886c1be4bee1ef65d4
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://patents.google.com/patent/CN104151157A/en
https://www.organic-chemistry.org/abstracts/lit8/307.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034380/
https://www.nbinno.com/article/pharmaceutical-intermediates/n-methoxy-n-methylbenzamide-cornerstone-synthesis-heterocyclic-compounds-pr
https://leah4sci.com/grignard-reaction-reagent-mechanism-and-cheat-sheet/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6609-56-9 [1][3]

Molecular Formula C₈H₇NO [1][3]

Molecular Weight 133.15 g/mol [1][3]

Appearance
Clear colorless to pale yellow

liquid or low melting solid
[4][5][6]

Boiling Point 135 °C at 12 mmHg [3]

Density 1.093 g/mL at 25 °C [3]

Refractive Index n20/D 1.5465 [3]

Flash Point 113 °C (closed cup) [3][4]

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 2-Methoxybenzonitrile in various grades and quantities,

catering to both research and development as well as bulk manufacturing needs. The following

table summarizes the offerings from several prominent suppliers. Researchers are advised to

request certificates of analysis (CoA) for lot-specific purity information.
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Supplier
Brand/Product
Code

Purity
Available
Quantities

Sigma-Aldrich Aldrich-231231 99% 5g, 25g, 100g

Thermo Fisher

Scientific

Acros Organics /

433160050
99% 5g, 25g

Thermo Fisher

Scientific
Alfa Aesar / L01293 98% 5g, 25g, 100g

Alzchem Group - Development Grade Bulk inquiries

Tokyo Chemical

Industry (TCI)
M1280 >98.0% (GC) 5g, 25g

Biosynth FM00412 - Inquire for details

Apollo Scientific OR11202 98%
25g, 100g, 500g,

2.5kg

Lab Pro Inc. M1280-25G Min. 98.0% (GC) 25g

Finetech Industry

Limited
FT-0612823 -

Custom synthesis and

bulk

Experimental Protocols
While 2-Methoxybenzonitrile is primarily used as a synthetic intermediate, detailed

experimental protocols for its common reactions are often found within broader synthetic

procedures in scientific literature and patents. Below is a representative protocol for the

hydrolysis of 2-Methoxybenzonitrile to 2-Methoxybenzoic acid, a common transformation.

This protocol is adapted from procedures described for similar nitrile hydrolyses.

Protocol: Hydrolysis of 2-Methoxybenzonitrile to 2-Methoxybenzoic Acid

Materials:

2-Methoxybenzonitrile

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Water (H₂O)

Hydrochloric acid (HCl)

Ethanol (optional, as co-solvent)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard glassware for workup and extraction

pH paper or pH meter

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 2-Methoxybenzonitrile (1 equivalent) and a 10-20% aqueous solution

of sodium hydroxide or potassium hydroxide (3-5 equivalents). Ethanol may be added as a

co-solvent to improve solubility if necessary.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the

starting material. The reaction is typically complete within 2-8 hours.

Workup: After the reaction is complete, cool the mixture to room temperature. If a co-solvent

was used, it can be removed under reduced pressure.

Acidification: Carefully acidify the aqueous solution to a pH of less than 4 by the dropwise

addition of concentrated hydrochloric acid. This should be done in an ice bath to control the

exothermic reaction. The product, 2-Methoxybenzoic acid, will precipitate as a solid.

Isolation: Collect the solid product by vacuum filtration and wash the filter cake with cold

water.
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Drying and Purification: Dry the crude product. Further purification can be achieved by

recrystallization from a suitable solvent system (e.g., ethanol/water).

Supplier Selection and Procurement Workflow
The selection of a suitable supplier for 2-Methoxybenzonitrile is a critical process for ensuring

the quality and consistency of research outcomes. The following diagram illustrates a logical

workflow for this process.
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Caption: Workflow for Supplier Selection and Procurement.

Experimental Workflow: Synthesis and Purification
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The following diagram outlines a typical experimental workflow for the synthesis and

purification of a derivative from 2-Methoxybenzonitrile, such as the hydrolysis to 2-

Methoxybenzoic acid described in the protocol above.
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Caption: General Experimental Workflow for Synthesis.
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This guide provides a foundational understanding of the commercial landscape for 2-
Methoxybenzonitrile. For specific applications, it is always recommended to consult the

supplier's technical documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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